N-[1-(tert-butyl)-3-(4-chlorophenyl)-4-cyano-1H-pyrazol-5-yl]acetamide

• IUPAC Name: N-[2-tert-butyl-5-(4-chlorophenyl)-4-cyanopyrazol-3-yl]acetamide
• InChI: InChI=1S/C16H17ClN4O/c1-10(22)19-15-13(9-18)14(20-21(15)16(2,3)4)11-5-7-12(17)8-6-11/h5-8H,1-4H3,(H,19,22)
• InChI Key: NIGNGXGJBJMPOC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C(=NN1C(C)(C)C)C2=CC=C(C=C2)Cl)C#N
• Molecular Formula: C16H17ClN4O
• Molecular Weight: 316.78 g/mol

Description

N-[1-(tert-butyl)-3-(4-chlorophenyl)-4-cyano-1H-pyrazol-5-yl]acetamide is a chemical compound that is widely used in scientific research. It is a pyrazole-based compound that has been shown to have a range of biochemical and physiological effects. In

Scientific Research Applications

Medicinal Chemistry and Drug Discovery

N-[1-(tert-butyl)-3-(4-chlorophenyl)-4-cyano-1H-pyrazol-5-yl]acetamide serves as a valuable building block in medicinal chemistry. Researchers explore its potential as a precursor for designing novel pharmaceutical agents. By modifying its structure, scientists can create derivatives with enhanced bioactivity, selectivity, and pharmacokinetic properties. .

Synthetic Methodology

The compound’s synthesis methodology is noteworthy. Researchers have developed efficient routes to access it, such as solvent-free condensation/reduction reactions. These methods emphasize operational simplicity, short reaction times, and high yields. The compound’s ease of synthesis contributes to its widespread use in various research areas.